Cas no 1806985-47-6 (6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile
• CAS No: 1806985-47-6
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4806796
• Update Time: 2025-06-29

6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-7(2-3-13)4-8(5-14)15-9(6)10(11)12/h4,10H,2H2,1H3
• InChI Key： GTCNZIVOZKZOLL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CC#N)C=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile

Introduction to 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile (CAS No. 1806985-47-6)

6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1806985-47-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an acetonitrile moiety, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structure of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile is characterized by a pyridine ring substituted at the 2-position with a difluoromethyl group, at the 3-position with a methyl group, and at the 4-position with an acetonitrile group. The cyano group at the 6-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This unique arrangement of functional groups contributes to its potential as a building block for more complex molecules with tailored properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their role as pharmacophores in numerous therapeutic agents. The difluoromethyl group, a key feature of this compound, is known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the cyano and acetonitrile groups introduce polar characteristics that can improve solubility and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that pyridine derivatives containing electron-withdrawing groups like cyano and difluoromethyl can exhibit potent activity against various biological targets. For instance, modifications at the 2- and 3-positions of the pyridine ring have been linked to enhanced binding affinity for enzymes and receptors involved in inflammatory pathways. This has spurred interest in exploring the potential of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile as a lead compound for developing new therapeutic agents.

The synthesis of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group, in particular, often necessitates specialized reagents and catalysts to achieve high yields and purity. Researchers have reported various synthetic routes, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and cyclization processes. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and environmental considerations.

In terms of applications, 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile has shown promise in several areas. In pharmaceutical research, it serves as a key intermediate for synthesizing novel drug candidates targeting diseases such as cancer, infectious diseases, and neurological disorders. The cyano group can be further functionalized to introduce additional pharmacophores or linkages necessary for drug design. Similarly, the acetonitrile moiety provides a handle for further derivatization through reactions such as nucleophilic addition or condensation reactions.

Agrochemical applications are another area where this compound has potential. Pyridine derivatives are widely used in pesticides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. The structural features of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile, particularly the electron-withdrawing groups, make it a suitable candidate for developing next-generation agrochemicals with improved efficacy and environmental safety.

The growing demand for high-quality intermediates like 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile has led to advancements in manufacturing technologies that ensure consistent quality and supply. Continuous flow chemistry, for example, has enabled more efficient production processes with reduced waste generation. Additionally, green chemistry principles are being increasingly adopted to minimize the environmental impact of chemical synthesis.

Future research directions may focus on exploring the pharmacological properties of derivatives of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile using structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can identify structural features that optimize biological activity while maintaining favorable pharmacokinetic properties. Computational methods will likely play an increasingly important role in guiding these efforts by predicting how changes in structure will affect biological activity.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile (CAS No. 1806985-47-6) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive intermediate for synthesizing novel molecules with tailored properties. As research continues to uncover new applications for this compound, it is expected to play an important role in addressing some of today's most pressing challenges in medicine and agriculture.